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Compound Name: jc-1

Cat. No.: B7765246 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide to utilizing the fluorescent probe JC-1 for the

ratiometric quantification of mitochondrial membrane potential (ΔΨm), a critical indicator of cell

health and a key parameter in drug discovery and toxicology studies.

The cationic dye, 5,5′,6,6′-tetrachloro-1,1′,3,3′-tetraethylbenzimidazolylcarbocyanine iodide

(JC-1), is a sensitive marker for mitochondrial membrane potential.[1] In healthy cells with a

high mitochondrial membrane potential, JC-1 accumulates in the mitochondria and forms

aggregates that emit red fluorescence.[2][3] Conversely, in apoptotic or unhealthy cells with a

low mitochondrial membrane potential, JC-1 remains in its monomeric form in the cytoplasm

and emits green fluorescence.[2][3] The ratio of red to green fluorescence provides a direct

measure of the mitochondrial membrane potential.[4]

This document outlines protocols for using JC-1 with fluorescence microscopy, flow cytometry,

and microplate readers, enabling researchers to choose the most suitable method for their

experimental needs.

Principle of JC-1 Staining
The JC-1 assay is based on the principle that the dye can reversibly change its fluorescence

from green to red upon forming aggregates in the mitochondria of healthy cells.[5] This
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aggregation is dependent on the electrochemical gradient across the mitochondrial membrane.

[6]

High ΔΨm (Healthy Cells): JC-1 enters the energized mitochondria and forms "J-

aggregates," which exhibit intense red fluorescence (emission ~590 nm).[2][7]

Low ΔΨm (Apoptotic/Unhealthy Cells): With a collapsed mitochondrial membrane potential,

JC-1 cannot accumulate within the mitochondria and remains as monomers in the

cytoplasm, showing green fluorescence (emission ~529 nm).[2][7]

The ratiometric analysis of the red/green fluorescence intensity allows for a quantitative

assessment of mitochondrial depolarization, making it a reliable method for comparing

mitochondrial health across different cell populations and treatments.[4][8]
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High Mitochondrial
Membrane Potential (ΔΨm)
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(Green Fluorescence)
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Accumulation & Aggregation

Low Mitochondrial
Membrane Potential (ΔΨm)
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(Green Fluorescence)
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Seed cells on coverslips
or chamber slides

Treat cells with experimental
compounds

Prepare fresh JC-1
working solution

Incubate with JC-1
(15-30 min, 37°C, 5% CO2)

Wash cells with warm buffer

Image with fluorescence microscope

 

Prepare single-cell suspension

Treat cells with experimental
compounds

Prepare fresh JC-1
working solution

Incubate with JC-1
(15-30 min, 37°C, 5% CO2)

Wash cells with buffer

Analyze on flow cytometer
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Seed cells in a black,
clear-bottom 96-well plate

Treat cells with experimental
compounds

Prepare fresh JC-1
working solution

Incubate with JC-1
(15-30 min, 37°C, 5% CO2)

Wash cells with buffer

Read fluorescence on plate reader

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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